Cas no 2228923-59-7 (1,1,1-trifluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine)

• Product Name: 1,1,1-trifluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine
• CAS No: 2228923-59-7
• MF: C₁₀H₁₄F₃N₃OS
• MW: 281.297871112823
• CID: 5829764
• PubChem ID: 165850628
• Update Time: 2025-05-28

1,1,1-trifluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine
• 2228923-59-7
• EN300-1969543
• 1,1,1-trifluoro-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-2-amine

• Inchi： 1S/C10H14F3N3OS/c11-10(12,13)8(14)5-7-6-15-9(18-7)16-1-3-17-4-2-16/h6,8H,1-5,14H2
• InChI Key： DCGKWZGNVANIPE-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N1CCOCC1)CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 281.08096774g/mol
• Monoisotopic Mass: 281.08096774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.6Ų

Additional information on 1,1,1-trifluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine

Research Brief on 1,1,1-trifluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine (CAS: 2228923-59-7)

The compound 1,1,1-trifluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine (CAS: 2228923-59-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. The presence of both morpholine and thiazole moieties in its structure suggests potential interactions with various biological targets, including enzymes and receptors involved in critical signaling pathways. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structural integrity and purity, ensuring its suitability for further pharmacological evaluation.

In vitro studies have demonstrated promising results, particularly in the context of central nervous system (CNS) disorders. The compound's ability to modulate neurotransmitter systems, possibly through interactions with ion channels or G-protein-coupled receptors (GPCRs), has been a focal point of recent investigations. Preliminary data indicate that 1,1,1-trifluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine exhibits high selectivity and potency, making it a viable candidate for further optimization and development.

Moreover, computational modeling and molecular docking studies have provided insights into the compound's binding modes and potential interactions with target proteins. These simulations suggest that the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, addressing common challenges in drug development. Researchers are now exploring its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability for in vivo studies.

Despite these advancements, challenges remain in optimizing the compound's efficacy and minimizing potential off-target effects. Future research directions include structural modifications to improve its pharmacological profile and the development of scalable synthetic routes for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,1,1-trifluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity underscore its potential in addressing unmet medical needs, particularly in CNS disorders. Continued research and development efforts will be crucial in unlocking its full therapeutic potential.